Cas no 18109-11-0 (3-(3-formyl-1H-indol-1-yl)propanenitrile)

3-(3-Formyl-1H-indol-1-yl)propanenitrile is a versatile indole-based building block used in organic synthesis and pharmaceutical research. The compound features a reactive formyl group at the 3-position of the indole ring, enabling further functionalization through condensation or nucleophilic addition reactions. The propanenitrile moiety enhances solubility and provides an additional site for chemical modification. This intermediate is particularly valuable in the synthesis of heterocyclic compounds, bioactive molecules, and agrochemicals. Its well-defined structure and high purity make it suitable for precise synthetic applications. The compound’s stability under standard conditions ensures reliable handling and storage, supporting its utility in multistep synthetic routes.

3-(3-formyl-1H-indol-1-yl)propanenitrile structure

18109-11-0 structure

Product Name:3-(3-formyl-1H-indol-1-yl)propanenitrile

CAS No:18109-11-0

MF:C₁₂H₁₀N₂O

MW:198.22060251236

MDL:MFCD00484155

CID:182861

PubChem ID:2063458

Update Time:2025-06-06

3-(3-formyl-1H-indol-1-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

- 1H-Indole-1-propanenitrile,3-formyl-
- 3-(3-Formyl-1H-indol-1-yl)propanenitrile
- 3-(3-formylindol-1-yl)propanenitrile
- 3-(3-formyl-indol-1-yl)-propionitrile
- AC1M14EC
- AC1Q6PWV
- BBL004262
- CTK4D7805
- STL137798
- UTWRGCLFZOWWSI-UHFFFAOYSA-N
- SCHEMBL6851183
- MFCD00484155
- BS-21780
- CS-0206147
- EN300-08743
- 3-(3-Formyl-1H-indol-1-yl)propanenitrile, AldrichCPR
- 18109-11-0
- BB 0221236
- Z56968790
- DTXSID20366271
- 1H-Indole-1-propanenitrile, 3-formyl-
- FT-0691895
- AKOS001057791
- 3-(3-formyl-1H-indol-1-yl)propanenitrile
- MDL： MFCD00484155
- Inchi： 1S/C12H10N2O/c13-6-3-7-14-8-10(9-15)11-4-1-2-5-12(11)14/h1-2,4-5,8-9H,3,7H2
- InChI Key： UTWRGCLFZOWWSI-UHFFFAOYSA-N
- SMILES： O=CC1=CN(CCC#N)C2C=CC=CC=21

Computed Properties

Exact Mass: 198.07900
Monoisotopic Mass: 198.079
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 281
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 45.8Å²

Experimental Properties

Density: 1.14
Boiling Point: 434.4°C at 760 mmHg
Flash Point: 216.5°C
Refractive Index: 1.601
PSA: 45.79000
LogP: 2.36748

3-(3-formyl-1H-indol-1-yl)propanenitrile Security Information

Hazard Category Code： 22-41-43
Safety Instruction： 26-36/37-39
Hazardous Material Identification：

3-(3-formyl-1H-indol-1-yl)propanenitrile Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-(3-formyl-1H-indol-1-yl)propanenitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	F701378-25mg	3-(3-Formyl-1H-indol-1-yl)propanenitrile	18109-11-0		25mg	$ 50.00	2022-06-04
TRC	F701378-50mg	3-(3-Formyl-1H-indol-1-yl)propanenitrile	18109-11-0		50mg	$ 65.00	2022-06-04
TRC	F701378-250mg	3-(3-Formyl-1H-indol-1-yl)propanenitrile	18109-11-0		250mg	$ 95.00	2022-06-04
Chemenu	CM236034-5g	3-(3-Formyl-1H-indol-1-yl)propanenitrile	18109-11-0	95%+	5g	$533	2021-08-04
Matrix Scientific	089410-1g	3-(3-Formyl-1H-indol-1-yl)propanenitrile	18109-11-0		1g	$292.00	2023-09-09
Matrix Scientific	089410-5g	3-(3-Formyl-1H-indol-1-yl)propanenitrile	18109-11-0		5g	$945.00	2023-09-09
Matrix Scientific	089410-25g	3-(3-Formyl-1H-indol-1-yl)propanenitrile	18109-11-0		25g	$3190.00	2023-09-09
abcr	AB372450-500 mg	3-(3-Formyl-1H-indol-1-yl)propanenitrile	18109-11-0		500MG	€189.60	2022-03-02
abcr	AB372450-1 g	3-(3-Formyl-1H-indol-1-yl)propanenitrile; .	18109-11-0		1g	€534.70	2023-04-26
Apollo Scientific	OR932512-1g	3-(3-Formyl-1H-indol-1-yl)propanenitrile	18109-11-0	95%	1g	£300.00	2025-02-21

3-(3-formyl-1H-indol-1-yl)propanenitrile Suppliers

Amadis Chemical Company Limited

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(CAS:18109-11-0)3-(3-formyl-1H-indol-1-yl)propanenitrile

Order Number:A1073358

Stock Status:in Stock

Quantity:5g

Purity:99%

Pricing Information Last Updated:Thursday, 29 August 2024 18:52

Price ($):223.0

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